Cas no 1547031-23-1 (4-fluoro-2-methylbutan-1-amine)

• Product Name: 4-fluoro-2-methylbutan-1-amine
• CAS No: 1547031-23-1
• MF: C₅H₁₂FN
• MW: 105.153884887695
• CID: 6401956
• PubChem ID: 83814956
• Update Time: 2025-06-30

4-fluoro-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methylbutan-1-amine
• EN300-1844262
• 1547031-23-1
• SCHEMBL22791490

• Inchi： 1S/C5H12FN/c1-5(4-7)2-3-6/h5H,2-4,7H2,1H3
• InChI Key： DCXJZVOIFVWSNI-UHFFFAOYSA-N
• SMILES： FCCC(C)CN

Computed Properties

• Exact Mass: 105.095377549g/mol
• Monoisotopic Mass: 105.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26Ų

Additional information on 4-fluoro-2-methylbutan-1-amine

Introduction to 4-Fluoro-2-Methylbutan-1-Amine (CAS No. 1547031-23-1)

4-Fluoro-2-methylbutan-1-amine, with the CAS number 1547031-23-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its fluoro-substituted alkyl chain, which imparts distinct reactivity and biological activity compared to its non-fluorinated analogs.

The molecular structure of 4-fluoro-2-methylbutan-1-amine consists of a four-carbon chain with a fluorine atom at the fourth position and a methyl group at the second position. The presence of the fluorine atom significantly influences the compound's physical and chemical properties, such as its boiling point, solubility, and reactivity. These properties make it an attractive candidate for various synthetic transformations and as a building block in the development of novel pharmaceuticals.

Recent research has focused on the potential applications of 4-fluoro-2-methylbutan-1-amine in drug discovery and development. Fluorinated compounds are known for their ability to enhance the pharmacological properties of drugs, such as improving their metabolic stability, bioavailability, and target selectivity. Studies have shown that the introduction of fluorine atoms can modulate the binding affinity of molecules to their biological targets, leading to more potent and selective drug candidates.

In the context of medicinal chemistry, 4-fluoro-2-methylbutan-1-amine has been explored as a precursor for the synthesis of fluorinated analogs of existing drugs. For example, researchers have utilized this compound to develop novel antiviral agents with enhanced activity against specific viral targets. The fluoro-substitution has been shown to improve the antiviral efficacy while reducing toxicity, making these compounds promising candidates for further clinical evaluation.

Beyond pharmaceutical applications, 4-fluoro-2-methylbutan-1-amine has also found use in materials science. Fluorinated compounds are known for their low surface energy and hydrophobic properties, which make them valuable in the development of coatings, lubricants, and other functional materials. The unique chemical structure of 4-fluoro-2-methylbutan-1-amine allows it to be incorporated into polymers and other materials to enhance their performance characteristics.

The synthesis of 4-fluoro-2-methylbutan-1-amine typically involves multi-step processes that include fluorination reactions and functional group manipulations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, transition metal-catalyzed fluorination reactions have been developed to improve yield and selectivity, making it easier to produce large quantities of high-purity 4-fluoro-2-methylbutan-1-amine.

In terms of safety and handling, it is important to note that while 4-fluoro-2-methylbutan-1-amine is not classified as a hazardous material or controlled substance, proper precautions should be taken during its handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols to ensure safe handling and disposal.

The future prospects for 4-fluoro-2-methylbutan-1-amine are promising. Ongoing research continues to explore new applications in both pharmaceuticals and materials science. As our understanding of the unique properties of fluorinated compounds deepens, it is likely that we will see more innovative uses for this versatile chemical building block.